Cas no 7758-73-8 (LC3-mHTT-IN-AN2)

LC3-mHTT-IN-AN2 structure
LC3-mHTT-IN-AN2 structure
Product Name:LC3-mHTT-IN-AN2
CAS No:7758-73-8
MF:C15H10O4
MW:254.237504482269
MDL:MFCD01078551
CID:564910
PubChem ID:5398649
Update Time:2025-06-26

LC3-mHTT-IN-AN2 Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,5,7-dihydroxy-4-phenyl-
    • 5,7-DIHYDROXY-4-PHENYL COUMARIN
    • 5,7-Dihydroxy-4-phenyl-2H-chromen-2-one
    • 5,7-dihydroxy-4-phenylchromen-2-one
    • 2H-1-Benzopyran-2-one,5,7-dihydroxy-4-phenyl
    • 5,7-dihydroxy-4-phenyl-2H-1-benzopyran-2-one
    • 5,7-Dihydroxy-4-phenyl-chromen-2-one
    • Serratin
    • LC3-mHTT-IN-AN2
    • FT-0659329
    • HUQKUJNSVHEHIH-UHFFFAOYSA-N
    • IFLab1_001433
    • REGID_for_CID_5398649
    • SMR000514295
    • SR-01000361755
    • AKOS000574851
    • Oprea1_027529
    • DTXSID90228251
    • SCHEMBL3787335
    • SR-01000361755-1
    • CL-271149
    • HMS2824C11
    • CS-0106129
    • 5 7-DIHYDROXY-4-PHENYLCOUMARIN
    • HY-130259
    • D95986
    • AS-64358
    • NS00067013
    • 7758-73-8
    • AB00684264-01
    • 5,7-Dihydroxy-4-phenylcoumarin
    • HMS3468P06
    • HMS1416B03
    • MLS001210370
    • BDBM69688
    • EN300-303110
    • NCGC00245137-01
    • 57-DIHYDROXY-4-PHENYLCOUMARIN
    • A839139
    • 5,7-dihydroxy-4-phenyl-coumarin
    • 2H-1-Benzopyran-2-one, 5,7-dihydroxy-4-phenyl-
    • cid_5398649
    • LMPK12100031
    • 5,7-bis(oxidanyl)-4-phenyl-chromen-2-one
    • CHEMBL600635
    • AB00684264-07
    • MFCD01078551
    • CHEBI:197005
    • 5,7-dihydroxy-4-phenyl-1-benzopyran-2-one
    • Oprea1_843402
    • XH1438
    • BBL029152
    • ALBB-015457
    • EX-A8423E
    • STK088787
    • MDL: MFCD01078551
    • Inchi: 1S/C15H10O4/c16-10-6-12(17)15-11(9-4-2-1-3-5-9)8-14(18)19-13(15)7-10/h1-8,16-17H
    • InChI Key: HUQKUJNSVHEHIH-UHFFFAOYSA-N
    • SMILES: O1C(C=C(C2C=CC=CC=2)C2C(=CC(=CC1=2)O)O)=O

Computed Properties

  • Exact Mass: 254.05800
  • Monoisotopic Mass: 254.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: 2.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.443
  • Melting Point: 227-233 °C (lit.)
  • PSA: 70.67000
  • LogP: 2.87120
  • Solubility: Not determined

LC3-mHTT-IN-AN2 Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

LC3-mHTT-IN-AN2 Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

LC3-mHTT-IN-AN2 Pricemore >>

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LC3-mHTT-IN-AN2 Related Literature

Additional information on LC3-mHTT-IN-AN2

LC3-mHTT-IN-AN2 and CAS No 7758-73-8: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound with the CAS number 7758-73-8 has been extensively studied in the realm of chemical and pharmaceutical research due to its unique properties and potential applications. This compound, often referred to in scientific literature, plays a crucial role in various biochemical pathways and has garnered significant attention for its therapeutic potential. In recent years, the development of novel inhibitors targeting specific biological pathways has led to groundbreaking advancements in drug discovery. One such inhibitor, LC3-mHTT-IN-AN2, has emerged as a promising candidate in this field.

The name LC3-mHTT-IN-AN2 itself provides valuable insights into its mechanism of action and target specificity. LC3, which stands for microtubule-associated protein 1A/1B-light chain 3, is a key regulator of autophagy, a cellular process essential for maintaining homeostasis. mHTT refers to mutant huntingtin, a protein associated with Huntington's disease, a neurodegenerative disorder characterized by progressive motor dysfunction and cognitive decline. The suffix "-IN" indicates that this compound functions as an inhibitor, while "AN2" likely denotes a specific variant or derivative designed to enhance efficacy and selectivity.

Recent studies have highlighted the importance of targeting autophagy pathways in the treatment of neurodegenerative diseases. Autophagy dysfunction has been implicated in various conditions, including Huntington's disease, Alzheimer's disease, and Parkinson's disease. By modulating autophagy, compounds like LC3-mHTT-IN-AN2 aim to restore cellular balance and mitigate disease progression. The compound's ability to selectively inhibit mHTT-mediated pathways makes it a particularly attractive candidate for therapeutic intervention.

In vitro studies have demonstrated that LC3-mHTT-IN-AN2 exhibits high binding affinity for its target, leading to significant reductions in mutant huntingtin aggregation. This aggregation is a hallmark of Huntington's disease and contributes to neuronal toxicity. By preventing the formation of these aggregates, LC3-mHTT-IN-AN2 offers a potential mechanism to alleviate symptoms and slow disease progression. Furthermore, preliminary animal models have shown promising results, indicating that the compound can cross the blood-brain barrier and exert its effects within the central nervous system.

The development of LC3-mHTT-IN-AN2 is part of a broader effort to understand and treat neurodegenerative diseases through innovative chemical approaches. The compound's design incorporates insights from structural biology and computational chemistry, enabling researchers to optimize its pharmacokinetic properties. This includes improving solubility, bioavailability, and metabolic stability, which are critical factors for clinical efficacy. The integration of machine learning algorithms has also played a role in predicting optimal drug candidates, streamlining the drug discovery process.

CAS No 7758-73-8 continues to be a reference point in research related to autophagy modulators. While this compound itself may not be directly involved in the development of LC3-mHTT-IN-AN2, its study provides valuable context for understanding the broader implications of autophagy regulation in health and disease. Researchers often use compounds like those with CAS No 7758-73-8 as controls or probes to assess the impact of novel inhibitors on cellular processes. This comparative approach helps validate the mechanisms of action proposed for drugs like LC3-mHTT-IN-AN2.

The significance of LC3-mHTT-IN-AN2 extends beyond its potential application in Huntington's disease treatment. Its unique mechanism of action opens up possibilities for addressing other conditions characterized by protein misfolding and cellular dysfunction. For instance, similar strategies have been explored in the context of Alzheimer's disease, where inhibiting amyloid-beta aggregation is a primary therapeutic goal. The versatility of such inhibitors underscores their potential as multifaceted tools in precision medicine.

Ongoing clinical trials are expected to provide further insights into the safety and efficacy of LC3-mHTT-IN-AN2. These trials will not only assess its impact on patients with Huntington's disease but also explore its potential benefits in other neurodegenerative disorders. The collaboration between academic researchers and pharmaceutical companies is crucial in translating laboratory findings into tangible therapeutic solutions. This synergy ensures that compounds like LC3-mHTT-IN-AN2 are rigorously tested and refined before reaching patients.

The future of chemical pharmaceuticals lies in the continued development of targeted therapies like LC3-mHTT-IN-AN2. Advances in genomics, proteomics, and imaging technologies have enabled researchers to identify novel drug targets with unprecedented precision. By leveraging these tools alongside traditional biochemical approaches, scientists can design compounds that address specific pathological mechanisms at a molecular level. This holistic view is essential for developing effective treatments that improve patient outcomes.

In conclusion, both CAS No 7758-73-8 and LC3-mHTT-IN-AN2 represent significant milestones in chemical and pharmaceutical research. While each entity has its unique contributions, their combined impact highlights the importance of innovative approaches in treating complex diseases. The study of these compounds not only advances our understanding of fundamental biological processes but also paves the way for new therapeutic strategies that could transform patient care.

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